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Compound of Interest

tert-Butyl ((1R,2R)-2-
Compound Name:
hydroxycyclopentyl)carbamate

Cat. No.: B586715

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate, a chiral building block of significant interest in medicinal
chemistry and drug development. Due to its specific stereochemistry, this compound serves as
a valuable scaffold for the synthesis of complex molecules with defined three-dimensional
structures, which is crucial for their biological activity.

Chemical Identity and Properties

A specific CAS number for the (1R,2R) stereoisomer of tert-butyl (2-
hydroxycyclopentyl)carbamate has not been definitively identified in publicly accessible
databases. The CAS number 945652-35-7 is assigned to the non-stereospecific tert-butyl (2-
hydroxycyclopentyl)carbamate. For the purpose of this guide, data for the non-specific
compound and its other stereoisomers are presented. Researchers should verify the
stereochemistry of their materials through appropriate analytical techniques.

The carbamate group in this molecule often serves as a protecting group for the amine
functionality, which is a common strategy in multi-step organic synthesis. The tert-
butoxycarbonyl (Boc) group is widely used due to its stability under various conditions and its
ease of removal under acidic conditions.
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Table 1: Physicochemical Properties of tert-Butyl (2-hydroxycyclopentyl)carbamate and its

Stereoisomers

Value (for non-

Property stereospecific or other Reference
isomers)
945652-35-7 (non-

CAS Number - [1]
stereospecific)

913631-66-0 ((1S, 2R)-isomer)  [2]

154737-89-0 ((1S, 3S)-isomer)  [3]

Molecular Formula C10H19NO3 [4]

Molecular Weight 201.26 g/mol [4]

Appearance White to off-white solid

Storage Temperature

2-8°C

Solubility

Soluble in methanol, ethanol,

and other organic solvents.

Synthesis and Experimental Protocols

The synthesis of tert-butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate typically involves the

protection of the amino group of (1R,2R)-2-aminocyclopentanol with a tert-butoxycarbonyl

(Boc) group. A general and widely adopted method for the Boc-protection of amines is the

reaction with di-tert-butyl dicarbonate (Bocz0) in the presence of a suitable base.

Experimental Protocol: General Synthesis of tert-Butyl (hydroxycyclopentyl)carbamate

This protocol describes a general procedure for the N-Boc protection of an

aminocyclopentanol. The specific starting material, (1R,2R)-2-aminocyclopentanol, would be

required to obtain the desired (1R,2R) product.

Materials:
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(1R,2R)-2-aminocyclopentanol

Di-tert-butyl dicarbonate (Bocz20)

Sodium bicarbonate (NaHCOs3) or Triethylamine (EtsN)

Solvent: Dioxane/water mixture (1:1), Tetrahydrofuran (THF), or Dichloromethane (DCM)
Deionized water

Brine solution

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Ethyl acetate

Hexane

Procedure:

Dissolve the aminocyclopentanol starting material in the chosen solvent system (e.g., a 1:1
mixture of dioxane and water).

Add a base, such as sodium bicarbonate or triethylamine (1.5-2.0 equivalents), to the
solution.

To the stirred solution, add di-tert-butyl dicarbonate (1.1-1.2 equivalents) portion-wise at
room temperature.

Allow the reaction mixture to stir at room temperature for 12-24 hours, monitoring the
progress by thin-layer chromatography (TLC).

Upon completion, remove the organic solvent under reduced pressure.

If an aqueous solvent system was used, extract the aqueous residue with an organic solvent
such as ethyl acetate (3 x 50 mL).

Combine the organic extracts and wash sequentially with deionized water and brine.
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» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient to obtain the pure tert-butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate.

Diagram 1: General Synthesis Workflow
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Caption: General workflow for the synthesis of the target compound.

Applications in Research and Drug Development
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tert-Butyl ((1R,2R)-2-hydroxycyclopentyl)carbamate and its related sterecisomers are
valuable chiral building blocks in the synthesis of pharmaceutical compounds. The carbamate
moiety is a key structural feature in many approved drugs and prodrugs.[5] The defined
stereochemistry of the amino and hydroxyl groups on the cyclopentane ring allows for the
construction of molecules with specific spatial arrangements, which is often a critical
determinant of their interaction with biological targets.

While specific signaling pathways involving this particular building block are not extensively
documented, it can be incorporated into larger molecules designed to interact with a variety of
biological targets. The carbamate group itself can participate in hydrogen bonding interactions
with protein receptors.

Diagram 2: Role as a Chiral Building Block
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Caption: Logical flow of using the compound in drug synthesis.

Safety and Handling

For the non-stereospecific tert-butyl (2-hydroxycyclopentyl)carbamate, the following safety
information is available. It is recommended to handle the (1R,2R)-isomer with similar
precautions.

Table 2: GHS Hazard Information for tert-Butyl (2-hydroxycyclopentyl)carbamate
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical.
Work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

This guide provides a summary of the available technical information for tert-Butyl ((1R,2R)-2-
hydroxycyclopentyl)carbamate and its related compounds. The lack of a specific CAS
number for the (1R,2R)-isomer highlights the need for careful characterization of this material
when used in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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